Cas no 61953-38-6 (Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-)

• Product Name: Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
• CAS No: 61953-38-6
• MF: C₁₂H₁₄FNO₄S
• MW: 287.307265758514
• CID: 1632293
• PubChem ID: 3245251
• Update Time: 2025-04-21

Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
• 2-fluoro-5-(piperidine-1-sulfonyl)benzoic acid
• SMR000031404
• Oprea1_877093
• SCHEMBL4718657
• MLS000095856
• 61953-38-6
• CHEMBL1741670
• SR-01000576012-1
• HMS2439J24
• AKOS002112361
• SR-01000576012
• 2-fluoro-5-(piperidin-1-ylsulfonyl)benzoic acid

• Inchi： 1S/C12H14FNO4S/c13-11-5-4-9(8-10(11)12(15)16)19(17,18)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： YOECPINOZONGBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 287.06282
• Monoisotopic Mass: 287.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68